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Compound of Interest

Compound Name: 1,1-Dimethoxypropane

CAS No.: 4744-10-9

Cat. No.: B011042

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Dimethoxypropane, also known as propanal dimethyl acetal, is a valuable reagent in

organic synthesis, primarily utilized as a protecting group for aldehydes and as a precursor for

the formation of other acetals.[1][2] Its stability under neutral and basic conditions makes it an

effective tool for the temporary masking of the highly reactive aldehyde functionality, thereby

enabling selective transformations on other parts of a complex molecule.[3][4] This in-depth

technical guide provides a comprehensive overview of the properties, applications, and

experimental protocols associated with 1,1-dimethoxypropane, designed to be a key resource

for researchers and professionals in the field of organic and medicinal chemistry.

Physicochemical Properties
A summary of the key physical and chemical properties of 1,1-dimethoxypropane is presented

in the table below. This data is essential for its appropriate handling, storage, and application in

experimental design.
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Property Value Reference(s)

Molecular Formula C₅H₁₂O₂ [5]

Molecular Weight 104.15 g/mol [2]

CAS Number 4744-10-9 [2]

Appearance Colorless liquid [1]

Boiling Point 87-89 °C

Density 0.842 g/mL at 25 °C

Synonyms

Propanal dimethyl acetal,

Propionaldehyde dimethyl

acetal

[1][2]

Core Applications in Organic Synthesis
The primary application of 1,1-dimethoxypropane in organic synthesis is in the formation of

dimethyl acetals, which serve as protecting groups for aldehydes. This transformation is

typically acid-catalyzed and is reversible, allowing for the deprotection and regeneration of the

aldehyde under acidic conditions.[3][4]

Acetal Formation: Protection of Aldehydes
The reaction of an aldehyde with 1,1-dimethoxypropane in the presence of an acid catalyst

leads to the formation of a stable dimethyl acetal. This reaction proceeds through a hemiacetal

intermediate. To drive the equilibrium towards the acetal, the methanol byproduct is often

removed.[3]

Reaction Scheme: Acetalization of an Aldehyde
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Caption: General reaction for the protection of an aldehyde as a dimethyl acetal using 1,1-
dimethoxypropane.

Quantitative Data for Acetalization of Aldehydes
The following table summarizes the reaction conditions and yields for the protection of various

aldehydes as their dimethyl acetals using methanol, a reaction for which 1,1-
dimethoxypropane can be considered a precursor or alternative reagent.
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Aldehyde
Substrate

Catalyst
(mol%)

Solvent
Temperatur
e (°C)

Time (h) Yield (%)

Benzaldehyd

e
0.1 HCl Methanol 25 0.5 98

4-

Chlorobenzal

dehyde

0.1 HCl Methanol 25 0.5 97

4-

Nitrobenzalde

hyde

0.1 HCl Methanol 25 0.5 99

Cinnamaldeh

yde
0.1 HCl Methanol 25 0.5 96

Hexanal 0.1 HCl Methanol 25 0.5 95

Protection of Diols
1,1-Dimethoxypropane can also be used for the protection of 1,2- and 1,3-diols to form cyclic

acetals. This is a common strategy in carbohydrate and natural product synthesis.[6]

Reaction Scheme: Protection of a 1,2-Diol
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Caption: Protection of a 1,2-diol as a cyclic acetal using 1,1-dimethoxypropane.

Quantitative Data for Diol Protection
The following table presents data for the protection of various diols using dimethoxypropane

(DMP) and iodine as a catalyst.[6]
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Diol
Substrate

Catalyst
(mol%)

Solvent
Temperatur
e

Time Yield (%)

1,2-

Propanediol
20 DMP Room Temp. 2 h 78

Ethylene

glycol
20 DMP Room Temp. 1.5 h 80

Glycerol 20 DMP Room Temp. 2.5 h 75

1,3-

Propanediol
20 DMP Room Temp. 3 h 72

Experimental Protocols
Protocol 1: General Procedure for the Acetalization of an
Aldehyde
This protocol describes a general method for the protection of an aldehyde as a dimethyl acetal

using an acid catalyst in methanol. 1,1-dimethoxypropane can be used as both the reagent

and solvent in similar procedures.

Materials:

Aldehyde (1.0 eq)

Methanol (solvent)

Concentrated Hydrochloric Acid (0.1 mol%)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Ethyl acetate or Diethyl ether (for extraction)
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Procedure:

To a solution of the aldehyde (e.g., 10 mmol) in methanol (40 mL), add hydrochloric acid (0.1

mol%) at room temperature.[3]

Stir the reaction mixture and monitor its progress by Thin Layer Chromatography (TLC) or

Gas Chromatography (GC). The reaction is typically complete within 30 minutes to a few

hours.[3]

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution until the mixture is neutral or slightly basic.[3]

Remove the methanol under reduced pressure.

Extract the aqueous residue with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).[3]

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

[3]

Concentrate the filtrate under reduced pressure to afford the crude dimethyl acetal. The

product can be further purified by column chromatography if necessary.[3]

Protocol 2: General Procedure for the Deprotection of a
Dimethyl Acetal
This protocol outlines the hydrolysis of a dimethyl acetal to regenerate the parent aldehyde.

Materials:

Dimethyl acetal (1.0 eq)

Acetone and Water (e.g., 10:1 v/v)

p-Toluenesulfonic acid (catalytic amount) or another acid catalyst like dilute HCl

Saturated aqueous sodium bicarbonate solution

Brine
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Anhydrous sodium sulfate

Ethyl acetate or Diethyl ether (for extraction)

Procedure:

Dissolve the dimethyl acetal in a mixture of acetone and water.

Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

Stir the reaction at room temperature and monitor by TLC or GC until the starting material is

consumed.[3]

Neutralize the acid catalyst by the addition of a saturated aqueous sodium bicarbonate

solution.[3]

Remove the acetone under reduced pressure.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).[3]

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

[3]

Concentrate the filtrate under reduced pressure to yield the deprotected aldehyde.[3]

Reaction Mechanisms and Workflows
Mechanism of Acid-Catalyzed Acetal Formation
The formation of a dimethyl acetal from an aldehyde and 1,1-dimethoxypropane (which

serves as a source of methanol and a dehydrating agent) is an acid-catalyzed process that

proceeds through a hemiacetal intermediate.
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Caption: Step-wise mechanism of acid-catalyzed acetal formation.
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Experimental Workflow for Acetal Protection and
Deprotection
The following diagram illustrates a typical workflow for the protection of an aldehyde as a

dimethyl acetal and its subsequent deprotection.
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Caption: A generalized experimental workflow for acetal protection and deprotection.[3]
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Spectroscopic Data
The following table summarizes the key spectroscopic data for 1,1-dimethoxypropane.

Spectroscopy Data Reference(s)

¹H NMR

Data not explicitly found in

search results. Expected

signals: triplet (CH₃), multiplet

(CH₂), singlet (OCH₃), and

triplet (CH).

[7][8]

¹³C NMR

Data not explicitly found in

search results. Expected

signals for each unique carbon

atom.

[7][9]

Mass Spec (EI)
Major fragments (m/z): 75, 47,

29, 73.

IR Spectroscopy
Key absorptions expected for

C-H and C-O stretching.

Safety Information
1,1-Dimethoxypropane is a highly flammable liquid and vapor. Appropriate safety precautions

must be taken during its handling and use.

GHS Hazard Statements: H225: Highly flammable liquid and vapor.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.

P233: Keep container tightly closed.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P403+P235: Store in a well-ventilated place. Keep cool.

Conclusion
1,1-Dimethoxypropane is a versatile and valuable reagent for the protection of aldehydes and

diols in organic synthesis. Its stability under a range of conditions and the ability to be readily

deprotected make it a crucial tool for the synthesis of complex molecules in academic research,

and the pharmaceutical and chemical industries.[10] This guide provides essential data and

protocols to facilitate its effective and safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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